8-Chloro-7-(4-methylphenyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• CAS No.: 917969-26-7
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol
• IUPAC Name: 8-chloro-7-(4-methylphenyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C13H10ClN3O/c1-8-2-4-9(5-3-8)10-6-7-17-12(11(10)14)15-16-13(17)18/h2-7H,1H3,(H,16,18)
• InChI Key: GMEKMVWPFRBGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C3=NNC(=O)N3C=C2)Cl

Description

8-Chloro-7-(4-methylphenyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C13H10ClN3O and its molecular weight is 259.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of triphosgene (2.64 g, 8.9 mmol) in THF (25 mL) at room temperature under argon was added 1-(3-chloro-4-p-tolylpyridin-2-yl)hydrazine (0.692 g, 3.0 mmol). The reaction mixture was stirred at room temperature for 16 h. Analysis by HPLC/MS indicated that starting material had been consumed. Water (25 mL) was added while stirring. The resulting suspension was heated at 100° C. for 40 h. Upon cooling to room temperature, the desired product was filtered and further washed with water (15 mL×2). After drying in a vacuum oven under reduced pressure overnight, 562 mg of the title compound was obtained as a white solid. HPLC/MS: retention time=2.98 min, [M+H]+=260.